Cas no 154321-64-9 (1H-Pyrrole-2-carboxylic acid, 5-(2-thienyl)-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 5-(2-thienyl)-, ethyl ester
• CAS No: 154321-64-9
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 1328812
• Update Time: 2024-08-18

1H-Pyrrole-2-carboxylic acid, 5-(2-thienyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-(2-thienyl)-, ethyl ester

• Inchi： 1S/C11H11NO2S/c1-2-14-11(13)9-6-5-8(12-9)10-4-3-7-15-10/h3-7,12H,2H2,1H3
• InChI Key： HNNDTQISHZONEW-UHFFFAOYSA-N
• SMILES： N1C(C2SC=CC=2)=CC=C1C(OCC)=O

Computed Properties

• Exact Mass: 221.05113

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 398.9±32.0 °C(Predicted)
• PSA: 42.09
• pka: 15.33±0.50(Predicted)